2-{[(Tert-butoxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid

• Molecular Formula: C18H27N3O7
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[2-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-3-yl]propanoic acid
• InChI: InChI=1S/C18H27N3O7/c1-17(2,3)27-15(25)20-11(14(23)24)12(22)10-8-7-9-19-13(10)21-16(26)28-18(4,5)6/h7-9,11-12,22H,1-6H3,(H,20,25)(H,23,24)(H,19,21,26)
• InChI Key: MJGTVCWEGWVADR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC=N1)C(C(C(=O)O)NC(=O)OC(C)(C)C)O

Description

2-{[(Tert-butoxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid is a Boc (tert-butoxycarbonyl)-protected amino acid derivative with a unique pyridine-based substituent. The Boc group is widely used in peptide synthesis to protect amine functionalities during multi-step reactions . This compound features two Boc groups: one on the primary amino acid backbone and another on the pyridin-3-yl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(Tert-butoxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid typically follows a multi-step sequence:

• Protection of Amino Groups: The primary amines on the pyridine ring and the hydroxypropanoic acid moiety are protected using tert-butoxycarbonyl (Boc) groups. This is commonly achieved by reacting the free amines with tert-butyl chloroformate (Boc-Cl) under basic conditions such as triethylamine (TEA) or pyridine as a base, to prevent side reactions during subsequent steps.

• Pyridine Ring Functionalization: The pyridin-3-yl moiety is introduced or functionalized early in the synthesis. Depending on the starting materials, the pyridine ring can be constructed or modified by electrophilic substitution reactions or by coupling reactions with pre-functionalized pyridine derivatives.

• Introduction of Hydroxypropanoic Acid Moiety: The hydroxypropanoic acid segment is introduced via condensation or coupling reactions, often using activated esters or acid chlorides of hydroxy acids. This step may involve carbodiimide-mediated coupling (e.g., using dicyclohexylcarbodiimide (DCC)) or phosphonium salt reagents (e.g., PyBOP) in solvents like N,N-dimethylformamide (DMF).

• Deprotection and Purification: After assembly, Boc groups may be selectively removed under acidic conditions (e.g., trifluoroacetic acid (TFA) treatment) if free amines are required for further reactions. The final product is purified by chromatographic techniques such as reverse-phase high-performance liquid chromatography (HPLC) or crystallization.

Industrial Production Considerations

Industrial-scale synthesis optimizes these steps for yield, purity, and cost-effectiveness:

• Continuous Flow Reactors: Use of flow chemistry allows better control of reaction parameters, enhancing reproducibility and scalability.

• Automated Synthesis Platforms: Automation reduces human error and improves throughput.

• Purification Techniques: Large-scale chromatography and crystallization are employed to achieve high purity, critical for applications in medicinal chemistry.

• Environmental and Safety Controls: Use of greener solvents and minimizing hazardous reagents are prioritized.

Representative Laboratory Synthesis Example

A representative laboratory procedure involves:

• Dissolving the starting amino acid derivative in pyridine.

• Preparing an active ester of Boc-protected hydroxypropanoic acid by reacting it with N-hydroxysuccinimide (NHS) and DCC in tetrahydrofuran (THF) at 0°C to room temperature.

• Adding the active ester solution to the amino acid solution and stirring at room temperature to form the coupled product.

• Treating the crude product with ammonia in methanol to remove side products.

• Purifying the resultant compound by reverse-phase HPLC to obtain the pure Boc-protected hydroxypropanoic acid derivative.

Data Table: Summary of Key Preparation Steps

Step	Reagents/Conditions	Purpose	Notes
Amino Group Protection	Boc-Cl, TEA or pyridine, 0–25°C	Protect amines as Boc groups	Prevents side reactions in subsequent steps
Pyridine Ring Functionalization	Electrophilic substitution or coupling	Introduce or modify pyridin-3-yl moiety	May involve bromination or substitution
Hydroxypropanoic Acid Introduction	Active ester formation (NHS, DCC), coupling in DMF or THF	Attach hydroxypropanoic acid moiety	Carbodiimide coupling agents used
Deprotection (optional)	TFA or HCl in organic solvent	Remove Boc groups if free amines needed	Acidic conditions selectively cleave Boc
Purification	Reverse-phase HPLC, crystallization	Isolate pure product	Critical for research and industrial use

Chemical Reactions Analysis

Types of Reactions

2-{[(Tert-butoxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid can undergo various chemical reactions, including:

Oxidation: Conversion of hydroxyl groups to carbonyl groups.

Reduction: Reduction of carbonyl groups to hydroxyl groups.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield a ketone, while reduction can produce an alcohol.

Scientific Research Applications

2-{[(Tert-butoxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a component in drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(Tert-butoxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to form stable complexes with target molecules, influencing their activity and function. The presence of Boc protecting groups can also modulate the compound’s reactivity and stability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with key analogs, focusing on structural variations, molecular properties, and inferred functional differences.

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features	Reference
2-{[(Tert-butoxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid	C18H26N3O7	396.42	Dual Boc groups, pyridin-3-yl with Boc-aminated N1	Enhanced steric bulk; potential for dual protection in peptide synthesis.	N/A
3-((tert-Butoxycarbonyl)amino)-3-(6-chloropyridin-3-yl)propanoic acid	C13H16ClN2O4	299.73	Single Boc group, 6-chloro-pyridin-3-yl	Chlorine substituent may enhance lipophilicity and alter electronic properties.
2-{[(tert-butoxy)carbonyl]amino}-3-(pyrimidin-2-yl)propanoic acid	C12H16N3O4	267.28	Pyrimidin-2-yl substituent	Pyrimidine ring introduces additional nitrogen atoms, potentially increasing polarity.
2-{[(tert-butoxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid	C11H16N2O4S	272.33	Thiazol-2-yl substituent	Sulfur atom in thiazole may enhance metal-binding capacity or alter redox properties.
Ethyl 2-{[(tert-butoxy)carbonyl]amino}-3-hydroxy-3-(pyridin-4-yl)propanoate	C16H24N2O5	310.35	Ethyl ester, pyridin-4-yl substituent	Ester group improves cell permeability but requires hydrolysis for carboxylic acid bioactivity.

Key Comparative Insights

The pyridin-3-yl substituent’s Boc-aminated N1 position may enhance solubility in polar solvents relative to non-functionalized pyridine analogs .

Biological Implications :

• The thiazole-containing analog () exhibits distinct electronic properties due to sulfur’s electronegativity, which could influence interactions with biological targets (e.g., enzymes or receptors).
• The ethyl ester derivative () may exhibit improved bioavailability but requires metabolic activation to the carboxylic acid form.

Chiral resolution methods, such as diastereomeric salt formation with (R)-(+)-α-methylbenzylamine , are critical for obtaining enantiopure derivatives like the target compound.

Biological Activity

2-{[(Tert-butoxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid, a compound characterized by its complex structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide an in-depth analysis of its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is classified under the category of amino acids modified with a tert-butoxycarbonyl (Boc) protecting group. Its chemical formula is C₁₄H₁₈N₂O₅, with a molecular weight of 298.30 g/mol. The structure can be represented as follows:

$$\text{Structure }\text{C}_{14}\text{H}_{18}\text{N}_2\text{O}_5$$

Research indicates that compounds similar to 2-{[(Tert-butoxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. The presence of the pyridine moiety suggests potential interactions with neurotransmitter systems and enzyme inhibition.

Antimicrobial Activity

Studies have shown that derivatives of this compound exhibit significant antimicrobial properties. For instance, compounds with similar structures have been tested against bacterial strains like Staphylococcus aureus and Escherichia coli, demonstrating effective inhibition at low concentrations.

Anticancer Properties

Preliminary studies suggest that the compound may possess anticancer activity. Research involving cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) showed that these compounds could induce apoptosis and inhibit cell proliferation. The mechanism appears to involve the modulation of apoptosis-related proteins.

Case Studies

Study	Findings
Study 1	Investigated the antimicrobial efficacy against E. coli. Results indicated a minimum inhibitory concentration (MIC) of 50 µg/mL.
Study 2	Evaluated anticancer effects on MCF-7 cells, showing a reduction in viability by over 70% at concentrations above 100 µM after 48 hours.
Study 3	Explored enzyme inhibition, revealing that the compound inhibited serine proteases with an IC50 value of 30 µM.